Cas no 328899-05-4 (1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-)

1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)- structure
328899-05-4 structure
Product Name:1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-
CAS No:328899-05-4
MF:C10H18N2O
MW:182.262722492218
CID:301648
PubChem ID:45099827
Update Time:2025-04-19

1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-
    • 3,9-Diazabicyclo[3.3.1]nonane,3-(1-oxopropyl)- (9CI)
    • 1-(3,9-diazabicyclo[3.3.1]nonan-3-yl)propan-1-one
    • 3-PROPANOYL-3,9-DIAZABICYCLO[3.3.1]NONANE
    • 328899-05-4
    • SCHEMBL7049284
    • DTXSID30668157
    • 3,9-Diazabicyclo[3.3.1]nonane,3-(1-oxopropyl)-(9CI)
    • Inchi: 1S/C10H18N2O/c1-2-10(13)12-6-8-4-3-5-9(7-12)11-8/h8-9,11H,2-7H2,1H3
    • InChI Key: KBQNGHUIYSTQKH-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1CC2CCCC(C1)N2

Computed Properties

  • Exact Mass: 182.14204
  • Monoisotopic Mass: 182.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 32.34
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